Aluminum lanthanum oxide (AlLaO3)

• Molecular Formula: AlH2LaO
• Molecular Weight: 183.902 g/mol
• InChI: InChI=1S/Al.La.H2O/h;;1H2
• InChI Key: HCVXJBAUEOGSEJ-UHFFFAOYSA-N
• Canonical SMILES: O.[Al].[La]

Description

Aluminum lanthanum oxide, with the chemical formula AlLaO3, is an inorganic compound that combines aluminum and lanthanum oxides. This compound is known for its unique properties, including high thermal stability, chemical resistance, and dielectric properties. It is often used in various scientific and industrial applications due to these characteristics.

Preparation Methods

Synthetic Routes and Reaction Conditions: Aluminum lanthanum oxide can be synthesized through several methods, including solid-state reactions, sol-gel processes, and co-precipitation techniques. One common method involves the solid-state reaction of aluminum oxide (Al2O3) and lanthanum oxide (La2O3) at high temperatures, typically between 1500°C and 1700°C . The reaction conditions often require a controlled atmosphere to prevent contamination and ensure the purity of the final product.

Industrial Production Methods: In industrial settings, aluminum lanthanum oxide is often produced using high-temperature solid-state reactions. The raw materials, aluminum oxide and lanthanum oxide, are mixed in stoichiometric ratios and subjected to high temperatures in a furnace. The resulting product is then cooled and ground to the desired particle size.

Chemical Reactions Analysis

Types of Reactions: Aluminum lanthanum oxide undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. It is particularly known for its stability in oxidative environments.

Common Reagents and Conditions: Common reagents used in reactions with aluminum lanthanum oxide include strong acids and bases, which can alter its structure and properties. For example, it can react with hydrochloric acid (HCl) to form lanthanum chloride and aluminum chloride under specific conditions .

Major Products Formed: The major products formed from reactions involving aluminum lanthanum oxide depend on the reagents and conditions used. For instance, reacting with strong acids can produce corresponding lanthanum and aluminum salts.

Scientific Research Applications

Aluminum lanthanum oxide has a wide range of applications in scientific research due to its unique properties:

Chemistry: It is used as a catalyst in various chemical reactions, including the dry and steam reforming of methane.

Biology: Its biocompatibility makes it suitable for use in biomedical applications, such as in the development of implants and prosthetics.

Medicine: It is explored for its potential use in drug delivery systems and as a component in medical imaging devices.

Industry: Aluminum lanthanum oxide is used in the production of high-temperature ceramics, optical materials, and as a dielectric material in electronic devices.

Mechanism of Action

The mechanism by which aluminum lanthanum oxide exerts its effects is primarily related to its chemical stability and dielectric properties. At the molecular level, it interacts with other compounds through ionic and covalent bonding, which can influence various chemical and physical processes. Its high dielectric constant makes it an effective material for use in capacitors and other electronic components .

Comparison with Similar Compounds

• Lanthanum oxide (La2O3)
• Aluminum oxide (Al2O3)
• Lanthanum aluminate (LaAlO3)

Comparison: Aluminum lanthanum oxide is unique due to its combination of properties from both aluminum oxide and lanthanum oxide. Compared to lanthanum oxide, it has enhanced thermal stability and dielectric properties. Unlike aluminum oxide, it exhibits better chemical resistance and higher dielectric constant . Lanthanum aluminate, while similar in composition, has different structural and electronic properties, making aluminum lanthanum oxide a distinct compound with its own set of applications .

Biological Activity

Aluminum lanthanum oxide (AlLaO3) is a compound that has garnered attention in various fields, including materials science and biomedicine, due to its unique properties and potential biological applications. This article reviews the biological activity of AlLaO3, focusing on its antimicrobial effects, potential applications in agriculture, and mechanisms of action.

AlLaO3 is a perovskite oxide that can be synthesized using various methods, including solid-state reactions and sol-gel processes. The structural characteristics of AlLaO3 can significantly influence its biological activity. For instance, the morphology of the synthesized nanoparticles can affect their interaction with biological systems.

Table 1: Synthesis Methods of AlLaO3

Method	Description	Advantages
Solid-State Reaction	High purity synthesis; requires high temperatures	Simple and scalable
Sol-Gel Process	Lower temperature synthesis; allows for better control over particle size	Produces uniform nanoparticles
Hydrothermal Method	Utilizes high-pressure steam for synthesis	Produces high-quality crystals

Antimicrobial Activity

Research indicates that AlLaO3 exhibits significant antimicrobial properties. The mechanism behind this activity is primarily attributed to its ability to bind phosphate ions, which are essential for microbial growth. By sequestering phosphate, AlLaO3 creates a nutrient-limited environment that inhibits the growth of various microorganisms.

Case Study: Antibacterial Effects on Escherichia coli and Staphylococcus aureus

A study demonstrated that the addition of La2O3 (a precursor of AlLaO3) to bacterial cultures significantly reduced the growth rates of both Gram-negative (E. coli) and Gram-positive (S. aureus) bacteria. The growth inhibition was observed to be correlated with the phosphate binding capacity of La2O3, leading to phosphate starvation in the cultures .

Table 2: Antibacterial Activity of La2O3

Bacteria	Growth Rate Reduction (%)	Phosphate Concentration (mg/mL)
Escherichia coli	80%	15
Staphylococcus aureus	75%	50

Applications in Agriculture

AlLaO3 nanoparticles have shown promise in enhancing plant growth and agricultural productivity. In vitro studies have indicated that La2O3 nanoparticles improve seed germination rates and promote root and shoot development in plants such as Citrus limon.

Experimental Findings

• Germination Rate : Seeds treated with La2O3 nanoparticles exhibited an 83% germination rate at a concentration of 5 mg/L.
• Root Initiation : Uncoated seeds showed root initiation at 10 days post-treatment, while shoot formation was observed at 15 days.
• Callus Induction : Optimal callus induction was achieved with a maximum frequency of 100% from leaves at a concentration of 5 mg/L .

These findings suggest that AlLaO3 could be integrated into agricultural practices to enhance crop yields, especially in suboptimal growing conditions.

The biological activity of AlLaO3 can be attributed to several mechanisms:

• Phosphate Sequestration : The ability to bind phosphate ions limits microbial growth by creating nutrient scarcity.
• Nanoparticle Interaction : The small size and high surface area of nanoparticles allow for increased interaction with microbial cells and plant tissues, enhancing their biological effects.
• Antiseptic Properties : Lanthanum ions have been shown to possess antiseptic properties, which may contribute to the overall antimicrobial efficacy of AlLaO3 .